Cas no 178112-21-5 (1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)-)

• Product Name: 1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)-
• CAS No: 178112-21-5
• MF: C₁₂H₂₃NO₃
• MDL: MFCD34169142
• CID: 1371801
• Update Time: 2025-05-30

1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)-
• (2S)-2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester

• MDL： MFCD34169142

Additional information on 1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)-

Research Briefing on 1H-Azepine-1-carboxylic Acid Derivative (CAS: 178112-21-5)

The compound 1H-Azepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S)- (CAS: 178112-21-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthetic applications, biological activities, and potential therapeutic implications. The compound's unique structural features, including its azepine ring and hydroxymethyl substituent, make it a valuable intermediate in the synthesis of complex pharmacophores.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of peptidomimetics and small-molecule inhibitors targeting proteases and other enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel serine protease inhibitors, showcasing its ability to modulate enzyme activity through reversible covalent binding. The tert-butyl ester group in the molecule enhances its stability and solubility, facilitating its use in diverse synthetic routes.

From a pharmacological perspective, research has explored the compound's potential as a precursor for CNS-active agents. Its structural similarity to gamma-aminobutyric acid (GABA) derivatives suggests possible applications in neurological disorders. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate binding affinity to GABA receptors, though further optimization is required to improve selectivity and potency. The stereochemistry at the 2-position (S-configuration) appears crucial for biological activity, as evidenced by comparative studies with its enantiomer.

In the realm of drug delivery, recent investigations have examined the compound's utility as a prodrug moiety. Its hydroxymethyl group can be readily modified to create biodegradable linkers for targeted drug delivery systems. A 2024 patent application describes its incorporation into antibody-drug conjugates (ADCs), where it serves as a stable linker that releases the active payload under specific physiological conditions. This application capitalizes on the compound's balanced hydrophilicity and enzymatic stability.

Analytical characterization of 178112-21-5 has advanced significantly with the development of new mass spectrometry techniques. High-resolution LC-MS methods now enable precise quantification of this compound in complex biological matrices, supporting pharmacokinetic studies of its derivatives. Nuclear magnetic resonance (NMR) studies have provided detailed conformational analysis, revealing preferred ring puckering modes that influence its molecular interactions.

From a safety standpoint, recent toxicological evaluations indicate that the compound exhibits favorable acute toxicity profiles in rodent models, with LD50 values suggesting low inherent toxicity. However, chronic exposure studies are still ongoing to fully assess its safety profile. The compound's environmental fate has also been investigated, showing moderate biodegradability under standard OECD test conditions.

The commercial availability and synthetic accessibility of 178112-21-5 have improved significantly in recent years, with multiple suppliers now offering GMP-grade material. This development has facilitated broader investigation of its applications across academic and industrial research settings. Current market analysis suggests growing demand for this intermediate, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding.

Future research directions for this compound include exploration of its use in fragment-based drug discovery and as a scaffold for diversity-oriented synthesis. Computational modeling studies predict that further structural modifications could yield compounds with enhanced binding to various biological targets. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the therapeutic potential of this versatile building block.